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Compound of Interest

Compound Name: alpha-Cyclopropylbenzyl alcohol
CAS No.: 63226-80-2
Cat. No.: B7771042

Get Quote

CAS Registry Number: 1007-03-0 IUPAC Name: Cyclopropyl(phenyl)methanol Synonyms:

-Cyclopropylbenzenemethanol; Phenylcyclopropylcarbinol[1]

Executive Summary

-Cyclopropylbenzyl alcohol is a secondary alcohol featuring a cyclopropyl group directly
attached to the benzylic carbon. This structural motif renders the molecule chemically distinct
due to the conjugation between the cyclopropyl "banana bonds” (Walsh orbitals) and the
benzylic

-system. In drug discovery, it serves as a high-value chiral building block, offering metabolic
stability superior to isopropy! bioisosteres and providing conformational constraints that
enhance receptor binding affinity.

Physicochemical Profile

The compound presents as a clear, colorless liquid at room temperature. Its physical constants
reflect the significant lipophilicity imparted by the phenyl and cyclopropyl domains.
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Property Value Note
Molecular Formula
Molecular Weight 148.20 g/mol
Boiling Point 130-135°C @ 18 mmHg
Density 1.037 g/mL @ 25 °C
Refractive Index (

1.540

)

Soluble in organic solvents

Solubility (DCM, THF, MeOH); sparingly
soluble in water.[2]
pKa ~14.3

Predicted (Secondary alcohol)

Spectroscopic Signature (Diaghostic)

« HNMR (CDCI

): The cyclopropy! protons exhibit characteristic high-field signals.

o

o

4.05 (d,

Hz, 1H, CH-OH)

o

o

)

7.25-7.45 (m, 5H, Ar-H)

1.15-1.25 (m, 1H, Cyclopropyl CH)

0.35-0.65 (m, 4H, Cyclopropyl CH

o C NMR: Distinctive signals for the benzylic carbon (~75-78 ppm) and high-field cyclopropyl

carbons (~15-18 ppm for CH, ~2-4 ppm for CH

).
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Synthetic Methodologies

Two primary routes are employed for the synthesis of

-cyclopropylbenzyl alcohol, chosen based on the availability of precursors and stereochemical
requirements.

Method A: Grignard Addition (Nucleophilic Addition)

This is the preferred laboratory-scale method, utilizing the nucleophilic attack of
cyclopropylmagnesium bromide on benzaldehyde.

Protocol:

Reagent Prep: Generate cyclopropylmagnesium bromide (0.5 M in THF) from cyclopropyl
bromide and Mg turnings under

atmosphere.

» Addition: Cool the Grignard solution to 0 °C. Add benzaldehyde (1.0 equiv) dropwise over 30
minutes.

e Reaction: Allow to warm to room temperature and stir for 2 hours.

e Quench: Carefully quench with saturated aqueous

at0 °C.

o Workup: Extract with

, wash with brine, dry over

, and concentrate.

Purification: Distillation under reduced pressure or flash chromatography (Hexanes/EtOAcC).

Method B: Ketone Reduction

Reduction of cyclopropyl phenyl ketone offers a milder route, particularly useful when
enantioselective reduction (e.g., using CBS catalysts) is required to generate chiral alcohols.
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Protocol:
o Dissolution: Dissolve cyclopropyl phenyl ketone (10 mmol) in MeOH (30 mL).
» Reduction: Add
(1.5 equiv) in portions at 0 °C.
o Completion: Stir for 1 hour; monitor disappearance of ketone by TLC.
o Workup: Evaporate MeOH, redissolve residue in

, wash with water, and dry.
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Figure 1: Synthetic pathways accessing

-cyclopropylbenzyl alcohol via Grignard addition or Ketone reduction.

Reactivity & Mechanism: The Cationic Manifold
The defining chemical feature of
-cyclopropylbenzyl alcohol is its behavior under acidic conditions. The resulting carbocation is

not a static entity but exists on a delocalized potential energy surface involving the bisected
cyclopropylcarbinyl cation, the cyclobutyl cation, and the homoallyl cation.
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The Cyclopropylcarbinyl Rearrangement

Upon protonation and loss of water (e.g., with Lucas reagent or

), the formed cation is stabilized by the phenyl ring, but the strain of the cyclopropyl ring drives
rearrangement.

 Kinetic Product: Direct substitution (retention/inversion) is competitive due to phenyl
stabilization.

e Thermodynamic Product: Ring opening to the homoallyl derivative (4-phenyl-3-butenyl
derivatives) or ring expansion to cyclobutyl derivatives.

Critical Handling Note: Unlike simple benzyl alcohols, this compound is acid-sensitive.
Exposure to strong Brgnsted or Lewis acids without nucleophilic trapping agents will lead to
rapid isomerization to homoallylic olefins.
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Figure 2: The cationic manifold. The phenyl group stabilizes the initial cation, but acid catalysis
promotes equilibrium with ring-opened homoallylic species.

Applications in Medicinal Chemistry

Researchers utilize the

-cyclopropylbenzyl moiety to modulate DMPK (Drug Metabolism and Pharmacokinetics)
properties:

Metabolic Stability: The cyclopropy! group is resistant to hydrogen atom abstraction by
Cytochrome P450 enzymes compared to isopropyl or ethyl groups, effectively blocking
metabolic "soft spots.”

Bioisosterism: It serves as a phenyl bioisostere in certain contexts, reducing molecular
weight while maintaining lipophilic bulk.

Conformational Locking: The rigid geometry of the cyclopropyl ring restricts the rotation of
the benzylic bond, potentially locking the pharmacophore in a bioactive conformation.

Safety & Handling
» Hazards: Classified as Irritant (Skin/Eye) and Harmful if Swallowed.
Storage: Store in a cool, dry place under inert atmosphere (

or Ar). The compound is stable at room temperature but should be protected from strong
acids to prevent degradation.

Disposal: Dispose of as organic hazardous waste. Do not discharge into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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